4-(1-azepanylcarbonyl)-2-(2-methylphenyl)quinoline

• IUPAC Name: azepan-1-yl-[2-(2-methylphenyl)quinolin-4-yl]methanone
• InChI: InChI=1S/C23H24N2O/c1-17-10-4-5-11-18(17)22-16-20(19-12-6-7-13-21(19)24-22)23(26)25-14-8-2-3-9-15-25/h4-7,10-13,16H,2-3,8-9,14-15H2,1H3
• InChI Key: HWPJTFBCIMXVQB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NC3=CC=CC=C3C(=C2)C(=O)N4CCCCCC4
• Molecular Formula: C23H24N2O
• Molecular Weight: 344.4 g/mol

Description

4-(1-azepanylcarbonyl)-2-(2-methylphenyl)quinoline, also known as AZPQ, is a chemical compound that belongs to the quinoline family. It has been studied extensively for its potential use in scientific research, particularly in the field of neuroscience.

Mechanism of Action

The mechanism of action of 4-(1-azepanylcarbonyl)-2-(2-methylphenyl)quinoline is not fully understood, but it is believed to involve the modulation of neurotransmitter systems in the brain. 4-(1-azepanylcarbonyl)-2-(2-methylphenyl)quinoline has been shown to have an affinity for the serotonin 5-HT7 receptor, which is involved in the regulation of mood and cognition. It has also been shown to have an effect on the GABAergic system, which is involved in the regulation of anxiety and stress.
Biochemical and Physiological Effects
4-(1-azepanylcarbonyl)-2-(2-methylphenyl)quinoline has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the release of dopamine in the prefrontal cortex, which is involved in the regulation of mood and cognition. It has also been shown to decrease the release of glutamate in the hippocampus, which is involved in the regulation of learning and memory.

Advantages and Limitations for Lab Experiments

4-(1-azepanylcarbonyl)-2-(2-methylphenyl)quinoline has several advantages for use in lab experiments. It has a high affinity for the serotonin 5-HT7 receptor, which makes it a useful tool for studying the role of this receptor in physiological processes. It also has a relatively long half-life, which allows for longer-term studies. However, 4-(1-azepanylcarbonyl)-2-(2-methylphenyl)quinoline also has some limitations, including its potential toxicity and the complexity of its synthesis.

Future Directions

There are several future directions for research on 4-(1-azepanylcarbonyl)-2-(2-methylphenyl)quinoline. One area of interest is the role of 4-(1-azepanylcarbonyl)-2-(2-methylphenyl)quinoline in the regulation of sleep, as the serotonin 5-HT7 receptor has been implicated in the regulation of sleep-wake cycles. Another area of interest is the potential use of 4-(1-azepanylcarbonyl)-2-(2-methylphenyl)quinoline in the treatment of anxiety and depression, as the GABAergic system has been implicated in the regulation of these conditions. Additionally, further research is needed to better understand the mechanism of action of 4-(1-azepanylcarbonyl)-2-(2-methylphenyl)quinoline and its potential therapeutic applications.
Conclusion
In conclusion, 4-(1-azepanylcarbonyl)-2-(2-methylphenyl)quinoline is a chemical compound that has been studied extensively for its potential use in scientific research, particularly in the field of neuroscience. It has a high affinity for the serotonin 5-HT7 receptor and has been shown to have a variety of biochemical and physiological effects. While there are some limitations to its use in lab experiments, there are several future directions for research on 4-(1-azepanylcarbonyl)-2-(2-methylphenyl)quinoline, including its potential use in the treatment of anxiety and depression and its role in the regulation of sleep.

Synthesis Methods

4-(1-azepanylcarbonyl)-2-(2-methylphenyl)quinoline can be synthesized by a variety of methods, including the Pictet–Spengler reaction, which involves the condensation of an amino acid with an aldehyde or ketone. Other methods include the Friedländer synthesis and the Skraup synthesis. The synthesis of 4-(1-azepanylcarbonyl)-2-(2-methylphenyl)quinoline is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

4-(1-azepanylcarbonyl)-2-(2-methylphenyl)quinoline has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have an affinity for the serotonin 5-HT7 receptor, which is involved in a variety of physiological processes, including sleep, mood, and cognition. 4-(1-azepanylcarbonyl)-2-(2-methylphenyl)quinoline has also been shown to have an effect on the GABAergic system, which is involved in the regulation of anxiety and stress.